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Compound of Interest

Compound Name: L-Allooctopine

Cat. No.: B128377

For Researchers, Scientists, and Drug Development Professionals

L-Allooctopine, a derivative of alanine, presents as a subject of interest for novel compound
research. This technical guide consolidates the currently available physicochemical data for L-
Allooctopine and outlines a generalized framework for its potential investigation, given the
limited specific experimental data in publicly accessible literature.

Physicochemical Properties

A clear understanding of a compound's basic molecular characteristics is the foundation of all
further research. The molecular formula and weight of L-Allooctopine are summarized below.

Property Value

Molecular Formula CoH18N40Oa4
Molecular Weight 246.26 g/mol [1][2]
Monoisotopic Mass 246.13280507 u

Biological Activity and Signaling Pathways: An Area
for Future Research

As of the latest literature review, specific signaling pathways and detailed biological functions
for L-Allooctopine have not been elucidated. The current body of public domain research does
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not yet provide established experimental workflows or protocols directly pertaining to this
molecule. Its structural relationship to octopine, a known compound involved in metabolic
processes in some invertebrates, suggests a potential, though unexplored, role in related
biological systems.

A General Framework for Investigation

For a novel compound such as L-Allooctopine, a structured investigatory workflow is
essential. The following diagram illustrates a hypothetical, generalized experimental approach
that could be employed to characterize its biological activity and mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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